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Compound of Interest

Compound Name: AVX 13616

Cat. No.: B10800273 Get Quote

Disclaimer: The information available on AVX 13616 is limited. This document summarizes the

publicly accessible data, which primarily consists of press releases and product data sheets.

Detailed peer-reviewed studies and comprehensive clinical trial data, which are necessary for a

complete technical guide, are not readily available. Therefore, the core requirements for in-

depth experimental protocols, extensive quantitative data, and detailed signaling pathways

cannot be fully met.

Introduction
AVX 13616 is an antibacterial compound that has demonstrated promising activity against a

range of Gram-positive bacteria, including multi-drug resistant Staphylococcus aureus (MRSA).

Developed by Avexa and later licensed to Valevia Pharmaceuticals, initial reports highlighted its

potential for treating hospital-acquired infections and for topical applications in skin infections.

[1]

Preclinical Activity against Staphylococcus aureus
Early laboratory testing of AVX 13616 revealed its efficacy against clinically relevant bacterial

strains. The compound showed positive activity against Staphylococcus aureus, including

multi-drug resistant variants.[1]
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Limited available data indicates that AVX 13616 exhibits a potent inhibitory effect on the growth

of various staphylococcal strains.

Table 1: Minimum Inhibitory Concentrations (MICs) of AVX 13616 against Staphylococcal

Isolates

Bacterial Strain MIC Range (µg/mL)

S. aureus 2-4

Coagulase-negative staphylococci 2-4

Methicillin-resistant S. aureus (MRSA) 2-4

Vancomycin-intermediate S. aureus (VISA) 2-4

| Vancomycin-resistant S. aureus (VRSA) | 2-4 |

Source: Product Data Sheet

Lack of Cross-Resistance
An important characteristic noted in early testing was that AVX 13616 did not show cross-

resistance with other existing classes of antibiotics.[1] This suggests a potentially novel

mechanism of action that could be effective against bacterial strains that have developed

resistance to current therapies.

Mechanism of Action
The precise mechanism of action of AVX 13616 has not been publicly disclosed in the available

documentation. Without this information, a diagram of its signaling pathway or molecular

interactions cannot be generated.

Experimental Models
Details on the experimental protocols for the studies conducted with AVX 13616 are scarce.

The following workflow represents a generalized approach for evaluating a novel topical

antibacterial agent, based on the limited information available.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b10800273?utm_src=pdf-body
https://www.benchchem.com/product/b10800273?utm_src=pdf-body
https://www.benchchem.com/product/b10800273?utm_src=pdf-body
https://www.labonline.com.au/content/life-scientist/news/avexa-s-antibiotic-storms-lab-tests--473638897
https://www.benchchem.com/product/b10800273?utm_src=pdf-body
https://www.benchchem.com/product/b10800273?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro Characterization In Vivo Efficacy Model (Conceptual)

MIC Determination

Time-Kill Assays

Resistance Profiling

Animal Model Selection (e.g., Murine Nasal Decolonization)

Establishment of MRSA Colonization

Treatment Groups (AVX 13616 vs. Control)

Bacterial Load Assessment

In Vitro Characterization

In Vivo Efficacy Model (Conceptual)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Avexa's antibiotic storms lab tests [labonline.com.au]

To cite this document: BenchChem. [In-depth Technical Guide: AVX 13616 for
Staphylococcus aureus Infections]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10800273#avx-13616-for-staphylococcus-aureus-
infections]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b10800273?utm_src=pdf-body-img
https://www.benchchem.com/product/b10800273?utm_src=pdf-custom-synthesis
https://www.labonline.com.au/content/life-scientist/news/avexa-s-antibiotic-storms-lab-tests--473638897
https://www.benchchem.com/product/b10800273#avx-13616-for-staphylococcus-aureus-infections
https://www.benchchem.com/product/b10800273#avx-13616-for-staphylococcus-aureus-infections
https://www.benchchem.com/product/b10800273#avx-13616-for-staphylococcus-aureus-infections
https://www.benchchem.com/product/b10800273#avx-13616-for-staphylococcus-aureus-infections
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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